Cas no 2172221-41-7 (4-(1,1-difluoroethyl)oxan-4-ylmethanesulfonyl chloride)

• Product Name: 4-(1,1-difluoroethyl)oxan-4-ylmethanesulfonyl chloride
• CAS No: 2172221-41-7
• MF: C₈H₁₃ClF₂O₃S
• MW: 262.701827764511
• CID: 5929542
• PubChem ID: 132398782
• Update Time: 2025-06-11

4-(1,1-difluoroethyl)oxan-4-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-difluoroethyl)oxan-4-yl]methanesulfonyl chloride
• 2H-Pyran-4-methanesulfonyl chloride, 4-(1,1-difluoroethyl)tetrahydro-
• 4-(1,1-difluoroethyl)oxan-4-ylmethanesulfonyl chloride
• (4-(1,1-Difluoroethyl)tetrahydro-2H-pyran-4-yl)methanesulfonyl chloride
• starbld0038701
• [4-(1,1-difluoroethyl)oxan-4-yl]methanesulfonyl chloride
• EN300-1654896
• 2172221-41-7

• Inchi： 1S/C8H13ClF2O3S/c1-7(10,11)8(6-15(9,12)13)2-4-14-5-3-8/h2-6H2,1H3
• InChI Key： WUQVMHJLLLAALS-UHFFFAOYSA-N
• SMILES： C1OCCC(C(F)(F)C)(CS(Cl)(=O)=O)C1

Computed Properties

• Exact Mass: 262.0241995g/mol
• Monoisotopic Mass: 262.0241995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.357±0.06 g/cm3(Predicted)
• Boiling Point: 320.1±17.0 °C(Predicted)

Additional information on 4-(1,1-difluoroethyl)oxan-4-ylmethanesulfonyl chloride

4-(1,1-Difluoroethyl)oxan-4-ylmethanesulfonyl Chloride: A Comprehensive Overview

The compound 4-(1,1-difluoroethyl)oxan-4-ylmethanesulfonyl chloride, also known by its CAS number 2172221-41-7, is a highly specialized chemical entity with significant applications in various fields. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in organic synthesis due to their reactivity and versatility. The structure of this compound is characterized by a sulfonyl chloride group attached to an oxane ring, which itself is substituted with a 1,1-difluoroethyl group. This unique combination of functional groups imparts distinctive chemical properties that make it valuable in both academic research and industrial applications.

Recent advancements in synthetic chemistry have shed light on the potential of 4-(1,1-difluoroethyl)oxan-4-ylmethanesulfonyl chloride as a key intermediate in the synthesis of bioactive molecules. Researchers have explored its role in constructing complex molecular architectures, particularly in the development of novel pharmaceutical agents. The sulfonyl chloride group is known for its ability to participate in nucleophilic substitution reactions, making it an ideal building block for constructing sulfonamide derivatives, which are prevalent in drug discovery.

In addition to its role in drug development, this compound has also been investigated for its potential in materials science. The incorporation of fluorine atoms into the molecule introduces unique electronic and steric properties that can be exploited in the design of advanced materials. For instance, studies have demonstrated that derivatives of this compound can be used as precursors for the synthesis of fluorinated polymers with enhanced thermal stability and mechanical strength.

The synthesis of 4-(1,1-difluoroethyl)oxan-4-ylmethanesulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the reaction of an appropriate sulfinic acid with thionyl chloride to form the corresponding sulfonyl chloride. Subsequent substitution reactions are then employed to introduce the 1,1-difluoroethyl group onto the oxane ring. These steps highlight the importance of understanding stereochemical outcomes and reaction mechanisms when working with such complex molecules.

From a safety standpoint, handling this compound requires adherence to standard laboratory protocols due to its reactive nature. Proper personal protective equipment and ventilation systems should be employed to minimize exposure risks. Despite these precautions, the compound's benefits far outweigh its handling challenges, making it a cornerstone in modern chemical research.

Looking ahead, ongoing research continues to uncover new applications for 4-(1,1-difluoroethyl)oxan-4-ylmethanesulfonyl chloride. Its role as a versatile intermediate positions it at the forefront of innovation across multiple disciplines. As researchers delve deeper into its chemical properties and reactivity patterns, new opportunities for its utilization are expected to emerge, further solidifying its importance in the chemical landscape.